Cas no 105892-21-5 (Bis(2-hydroxyethyl)ammonium 2,4-dinitrophenylthioacetate)

Bis(2-hydroxyethyl)ammonium 2,4-dinitrophenylthioacetate structure
105892-21-5 structure
Product Name:Bis(2-hydroxyethyl)ammonium 2,4-dinitrophenylthioacetate
CAS No:105892-21-5
MF:C12H17N3O8S
MW:363.343682050705
CID:166059
PubChem ID:60056
Update Time:2025-04-19

Bis(2-hydroxyethyl)ammonium 2,4-dinitrophenylthioacetate Chemical and Physical Properties

Names and Identifiers

    • Bis(2-hydroxyethyl)ammonium 2,4-dinitrophenylthioacetate
    • 2-(2,4-dinitrophenyl)sulfanylacetic acid, 2-(2-hydroxyethylamino)ethan ol
    • bis(2-hydroxyethyl)azanium,2-(2,4-dinitrophenyl)ethanethioate
    • ((2,4-Dinitrophenyl)thio)acetic acid 2,2'-iminobisethanol (1:1)
    • [(2,4-dinitrophenyl)sulfanyl]acetic acid - 2,2'-iminodiethanol (1:1)
    • Acetic acid, ((2,4-dinitrophenyl)thio)-, compd. with 2,2'-iminobisethanol (1:1)
    • DTXSID70909814
    • [(2,4-Dinitrophenyl)sulfanyl]acetic acid--2,2'-azanediyldi(ethan-1-ol) (1/1)
    • 105892-21-5
    • Inchi: 1S/C8H6N2O6S.C4H11NO2/c11-8(12)4-17-7-2-1-5(9(13)14)3-6(7)10(15)16;6-3-1-5-2-4-7/h1-3H,4H2,(H,11,12);5-7H,1-4H2
    • InChI Key: JDRZWZDXRKISJZ-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-].OCCNCCO

Computed Properties

  • Exact Mass: 363.073635
  • Monoisotopic Mass: 363.073635
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 354
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 207

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 462.3°Cat760mmHg
  • Flash Point: 233.4°C
  • PSA: 200.00000
  • LogP: 1.49980
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